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Compound of Interest

Compound Name: AG2034

CAS No.: 177575-17-6

Cat. No.: B1665633

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on utilizing AG2034 in experimental settings. The information is

designed to address common issues related to experimental variability and reproducibility

through troubleshooting guides and frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is AG2034 and what is its mechanism of action?

AG2034 is a potent folate analogue that acts as an inhibitor of glycinamide ribonucleotide

formyltransferase (GARFT). GARFT is a crucial enzyme in the de novo purine synthesis

pathway, responsible for the formylation of glycinamide ribonucleotide (GAR) to

formylglycinamide ribonucleotide (FGAR). By inhibiting GARFT, AG2034 depletes the

intracellular pool of purines, which are essential for DNA and RNA synthesis, thereby leading to

cell cycle arrest and cytotoxicity.

Q2: In which cell lines has AG2034 shown activity?
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AG2034 has demonstrated potent growth inhibition in various cancer cell lines. For example, it

has an IC50 of 4 nM against L1210 cells and 2.9 nM for CCRF-CEM cells in culture.[1]

Q3: How does AG2034 enter the cells?

AG2034 utilizes the reduced folate carrier for cellular uptake.[1] Cell lines with impaired

transport of reduced folates have shown resistance to AG2034.[1]

Q4: Can the cytotoxic effects of AG2034 be reversed?

Yes, the in vitro growth inhibition caused by AG2034 can be reversed by the addition of either

hypoxanthine or 5-aminoimidazole-4-carboxamide (AICA) to the culture medium.[1] This is

because these molecules can rescue the purine synthesis pathway downstream of GARFT.

Q5: What is the recommended dose for in vivo studies?

In a phase I clinical trial, the maximum tolerated dose (MTD) of AG2034 administered as a

short intravenous infusion once every 3 weeks was determined to be 5 mg/m(2).[2] Dose-

limiting toxicities included mucositis, diarrhea, and vomiting.[2]

Quantitative Data Summary
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Parameter Value Cell Line/System Reference

GARFT Inhibition (Ki) 28 nM Human GARFT [1]

Folate Receptor

Affinity (Kd)
0.0042 nM - [1]

IC50 (Growth

Inhibition)
4 nM L1210 [1]

IC50 (Growth

Inhibition)
2.9 nM CCRF-CEM [1]

Folylpolyglutamate

Synthetase (Km)
6.4 µM Rat Liver [1]

Folylpolyglutamate

Synthetase (Vmax)
0.48 nmole/hr/mg Rat Liver [1]

Maximum Tolerated

Dose (MTD)
5 mg/m(2) Human (Phase I) [2]

Signaling Pathway and Experimental Workflows
AG2034 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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